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Compound of Interest

1,2,3,4-Tetra-O-acetyl-beta-D-
Compound Name: o
glucuronic Acid

Cat. No.: B1140246

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental procedures for the synthesis of O-glucuronides,
crucial conjugates in drug metabolism and for the generation of biologically active compounds.
Both chemical and enzymatic methodologies are presented, offering flexibility for various
research and development applications.

Chemical Synthesis of O-Glucuronides: The
Koenigs-Knorr Reaction

The Koenigs-Knorr reaction is a well-established and versatile method for the formation of
glycosidic bonds, and it is widely used for the synthesis of O-glucuronides.[1][2][3][4] The
reaction involves the coupling of a glycosyl halide donor with an alcoholic or phenolic aglycone
in the presence of a promoter, typically a heavy metal salt.[1][3]

General Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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